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Compound of Interest

Compound Name: lithium;methanolate

Cat. No.: B7823200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of lithium methanolate (also known as

lithium methoxide), a versatile and highly reactive organolithium compound. It covers its

fundamental chemical properties, synthesis methodologies, and significant applications in

organic synthesis and materials science. This document is intended to serve as a critical

resource for professionals in research and development.

Core Chemical and Physical Properties
Lithium methanolate is a white, solid compound that is commercially available both in its pure

form and as a solution, typically in methanol. It is a strong base and a potent nucleophile,

making it a valuable reagent in a wide range of chemical transformations.
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Property Data Citations

Molecular Formula CH₃LiO [1][2][3]

Molecular Weight 37.97 g/mol [2][4][5]

Synonyms
Lithium methoxide, Lithium

methylate
[1][6][7]

Appearance
White powder or colorless

liquid (in solution)
[4][6]

CAS Number 865-34-9 [2][3][4]

Solubility
Soluble in methanol; low

solubility in THF
[8][9]

Density (of ~10% solution in

methanol)
~0.85 g/mL at 20 °C [5]

Safety and Handling: Lithium methanolate is a flammable and corrosive substance that reacts

with water.[1][6] It should be handled with care under an inert atmosphere to prevent

decomposition from moisture and atmospheric carbon dioxide.[6]

Synthesis of Lithium Methanolate
The industrial production of lithium methanolate is primarily achieved through two main routes:

the direct reaction of lithium metal with methanol and the reaction of lithium hydroxide with

methanol.[10][11]

Synthesis from Lithium Metal and Methanol
The most common method for synthesizing high-purity lithium methanolate involves the direct

reaction of lithium metal with anhydrous methanol.[10][11] This exothermic reaction produces

lithium methanolate and hydrogen gas.
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Caption: Synthesis of Lithium Methanolate from Lithium Metal.

Experimental Protocols
Laboratory Scale Preparation of a 1.0 M Lithium
Methanolate Solution
This protocol describes the preparation of a standardized lithium methanolate solution for

laboratory use.

Materials:

Lithium metal

Anhydrous methanol

Schlenk flask or similar reaction vessel with a magnetic stirrer

Nitrogen or Argon gas supply

Cannula or syringe for transfer

Procedure:

Under an inert atmosphere (Nitrogen or Argon), add 3 mL of anhydrous methanol to a

Schlenk flask at 0°C (ice bath).
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Carefully add 3 mmol of lithium metal to the cooled methanol while stirring. The reaction is

exothermic and will produce hydrogen gas.

Continue stirring at 0°C until all the lithium metal has completely dissolved.

The resulting solution is approximately 1.0 M lithium methanolate in methanol.

For storage, molecular sieves can be added to prevent degradation from moisture.[8]

Industrial Synthesis via the Lithium Metal Method
This protocol outlines a general industrial-scale synthesis process.

Procedure:

Under an inert atmosphere, lithium metal is added to methanol in a suitable reactor with

stirring. The reaction is exothermic and requires careful temperature control.[10]

After the reaction is complete, the resulting solution is concentrated by distilling a portion of

the methanol under reduced pressure.[8]

The concentrated lithium methanolate solution is then transferred to a dryer, such as a

helical ribbon agitator.

The final product is dried under vacuum at an elevated temperature (e.g., 70-80°C) to yield

solid lithium methanolate powder.[8][10]

Purity Determination by Titration
The purity of synthesized lithium methanolate can be determined by acid-base titration.

Procedure:

Accurately weigh a sample of the lithium methanolate product.

Dissolve the sample in deionized water.

Titrate the resulting solution with a standardized solution of hydrochloric acid (HCl) using a

suitable indicator (e.g., phenolphthalein).
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The purity is calculated based on the amount of HCl required to neutralize the sample.[4]

Applications in Research and Development
Lithium methanolate is a key reagent in numerous applications within organic synthesis and

materials science.

Application Area Specific Use Citations

Organic Synthesis

Acts as a strong base catalyst

for transesterification and

condensation reactions. It is

also used as a methoxylating

agent in the synthesis of

complex organic molecules,

including pharmaceuticals like

vitamins and sulfadiazine.

[11][12][13][14]

Polymer Chemistry
Used as an initiator for anionic

polymerization.
[15]

Materials Science

Serves as a lithium precursor

in sol-gel synthesis to produce

materials for lithium-ion

batteries, such as cathode

coatings and ceramic powders.

It can be used as an additive

to battery electrolytes to

improve performance.

[11][13]

The following diagram illustrates the logical workflow of utilizing lithium methanolate in a typical

organic synthesis application.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://ereztech.com/product/lithium-metoxide-865-34-9/
https://wap.guidechem.com/question/what-is-the-synthesis-and-appl-id128582.html
http://www.boray-chem.com/prolist46.html
https://www.gneechem.com/info/what-is-lithium-methanolate-cas-865-34-9-use-103090311.html
https://www.chemimpex.com/products/36514
https://en.wikipedia.org/wiki/Organolithium_reagent
https://wap.guidechem.com/question/what-is-the-synthesis-and-appl-id128582.html
https://www.gneechem.com/info/what-is-lithium-methanolate-cas-865-34-9-use-103090311.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select Substrate & Reagents

Prepare/Obtain
Lithium Methanolate Solution

Set up Reaction
under Inert Atmosphere

Add LiOMe
to Reaction Mixture

Monitor Reaction
(e.g., TLC, GC/MS)

Aqueous Workup/
Quenching

Reaction Complete

Purify Product
(e.g., Chromatography, Recrystallization)

Characterize Final Product

Click to download full resolution via product page

Caption: General Workflow for Using Lithium Methanolate in Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lithium methanolate | CH3LiO | CID 4177230 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. watson-int.com [watson-int.com]

3. Lithium methoxide | CymitQuimica [cymitquimica.com]

4. Lithium metoxide | CAS 865-34-9 — Ereztech [ereztech.com]

5. 甲醇锂 溶液 ~10% in methanol (T, ~2.2 M) | Sigma-Aldrich [sigmaaldrich.com]

6. CAS 865-34-9: Lithium methoxide | CymitQuimica [cymitquimica.com]

7. Lithium methoxide, 98+% | Fisher Scientific [fishersci.ca]

8. Lithium methoxide | 865-34-9 | Benchchem [benchchem.com]

9. Lithium methoxide - Wikipedia [en.wikipedia.org]

10. CN105669374B - A kind of synthetic method of lithium methoxide - Google Patents
[patents.google.com]

11. Page loading... [wap.guidechem.com]

12. Lithium Methoxide, 865-34-9 [boray-chem.com]

13. gneechem.com [gneechem.com]

14. chemimpex.com [chemimpex.com]

15. Organolithium reagent - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Lithium Methanolate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7823200#molecular-formula-and-weight-of-lithium-
methanolate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7823200?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-methanolate
https://www.watson-int.com/lithium-methoxide-cas-865-34-9/
https://cymitquimica.com/products/IN-DA003RBK/lithium-methoxide/
https://ereztech.com/product/lithium-metoxide-865-34-9/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/62562
https://cymitquimica.com/cas/865-34-9/
https://www.fishersci.ca/shop/products/lithium-methoxide-98-thermo-scientific/p-7059171
https://www.benchchem.com/product/b1662080
https://en.wikipedia.org/wiki/Lithium_methoxide
https://patents.google.com/patent/CN105669374B/en
https://patents.google.com/patent/CN105669374B/en
https://wap.guidechem.com/question/what-is-the-synthesis-and-appl-id128582.html
http://www.boray-chem.com/prolist46.html
https://www.gneechem.com/info/what-is-lithium-methanolate-cas-865-34-9-use-103090311.html
https://www.chemimpex.com/products/36514
https://en.wikipedia.org/wiki/Organolithium_reagent
https://www.benchchem.com/product/b7823200#molecular-formula-and-weight-of-lithium-methanolate
https://www.benchchem.com/product/b7823200#molecular-formula-and-weight-of-lithium-methanolate
https://www.benchchem.com/product/b7823200#molecular-formula-and-weight-of-lithium-methanolate
https://www.benchchem.com/product/b7823200#molecular-formula-and-weight-of-lithium-methanolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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